Cas no 19997-54-7 ((2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride)

• Product Name: (2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride
• CAS No: 19997-54-7
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD01659957
• CID: 183831
• PubChem ID: 24229475
• Update Time: 2025-06-08

(2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,3-Dihydrobenzofuran-2-yl)methanamine hydrochloride
• 1-(2,3-DIHYDRO-1-BENZOFURAN-2-YL)METHANAMINE HYDROCHLORIDE
• 2-Benzofuranmethanamine,2,3-dihydro-, hydrochloride (1:1)
• C-(2,3-Dihydro-benzofuran-2-yl)-methylamine hydrochloride
• 2,3-dihydro-1-benzofuran-2-ylmethanamine hydrochloride
• AC1Q3D9E
• AG-B-84114
• ANW-56850
• BB_SC-3440
• MolPort-000-142-714
• (2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride
• FT-0677123
• BP-10371
• (2,3-Dihydro-1-benzofuran-2-yl)methylamine hydrochloride
• VLQHTBMTNLHCAE-UHFFFAOYSA-N
• 19997-54-7
• 2-(Aminomethyl)-2,3-dihydrobenzofuran Hydrochloride
• (2,3-Dihydrobenzofuran-2-yl)methanaminehydrochloride
• 2-(Aminomethyl)-2,3-dihydrobenzofuran HCl
• DTXSID10941975
• SY042760
• (2,3-dihyro-1-benzofuran-2-yl)methylamine hydrochloride
• c-(2,3-Dihydro-benzofuran-2-yl)-methylamine hydrochloride, AldrichCPR
• A879895
• 2,3-dihydro-1-benzofuran-2-ylmethanamine;hydrochloride
• EN300-53276
• SCHEMBL15825664
• SB35149
• 1-(2,3-Dihydro-1-benzofuran-2-yl)methanamine--hydrogen chloride (1/1)
• 2-Benzofuranmethanamine, 2,3-dihydro-, hydrochloride (1:1)
• MFCD01659957
• F1989-0092
• 1-(2,3-Dihydro-1-benzofuran-2-yl)methanamine HCl
• AKOS015848478
• CS-0207298
• G28997

• MDL： MFCD01659957
• Inchi： 1S/C9H11NO.ClH/c10-6-8-5-7-3-1-2-4-9(7)11-8;/h1-4,8H,5-6,10H2;1H
• InChI Key： VLQHTBMTNLHCAE-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2CC1CN

Computed Properties

• Exact Mass: 185.06086
• Monoisotopic Mass: 185.060742
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9

Experimental Properties

• Melting Point: 258-259
• Boiling Point: 256.3°Cat760mmHg
• Flash Point: 117.5°C
• PSA: 35.25

(2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Additional information on (2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride

Introduction to (2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride (CAS No. 19997-54-7)

(2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 19997-54-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzofuran class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The benzofuran scaffold is particularly valuable due to its structural versatility and its ability to interact with various biological targets, making it a cornerstone in the development of novel pharmaceutical agents.

The hydrochloride salt form of (2,3-dihydro-1-benzofuran-2-yl)methanamine enhances the compound's solubility and stability, which are critical factors in pharmaceutical formulations. This salt form is often preferred in drug development due to its improved pharmacokinetic properties, including better absorption and bioavailability. The structural features of this compound, particularly the presence of a secondary amine group and a benzofuran ring system, contribute to its potential as a pharmacophore in medicinal chemistry.

In recent years, there has been growing interest in benzofuran derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have highlighted the anti-inflammatory, analgesic, and anti-microbial properties of certain benzofuran-based compounds. The amine functionality in (2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride suggests potential interactions with biological targets such as enzymes and receptors, which are crucial for modulating physiological processes.

One of the most compelling aspects of this compound is its potential role in the development of treatments for neurological disorders. Benzofuran derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The structural similarity of (2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride to known bioactive molecules suggests that it may exhibit similar pharmacological effects. Furthermore, its ability to cross the blood-brain barrier could make it a valuable candidate for central nervous system (CNS) drug discovery.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been employed to predict the binding affinity and interaction patterns of (2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride with biological targets. These studies have provided insights into its potential mechanisms of action and have guided the optimization of its chemical structure for improved efficacy and reduced toxicity.

The synthesis of (2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the formation of the benzofuran core through cyclization reactions, followed by functional group transformations to introduce the amine moiety. The final step involves conversion to the hydrochloride salt to enhance solubility and stability. Each step in this synthesis is meticulously designed to ensure high yield and purity, which are essential for pharmaceutical applications.

In addition to its pharmacological potential, (2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride has garnered attention for its role as an intermediate in more complex drug molecules. Its structural framework can be modified through various chemical transformations to create novel compounds with tailored biological activities. This flexibility makes it a valuable building block in medicinal chemistry and drug discovery pipelines.

The safety profile of (2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride is another critical consideration in its development as a pharmaceutical agent. Preclinical toxicology studies are essential to assess its potential side effects and ensure that it meets safety standards before human trials can begin. These studies evaluate various parameters such as acute toxicity, chronic toxicity, and carcinogenicity to provide a comprehensive understanding of the compound's safety profile.

As research continues to uncover new therapeutic applications for benzofuran derivatives, (2,3-dihydro-1-benzofuran-2-yl)methanamine hydrochloride is poised to play a significant role in future drug development efforts. Its unique structural features and promising pharmacological properties make it an attractive candidate for further investigation. Collaborative efforts between synthetic chemists, pharmacologists, and clinicians will be essential in translating this compound's potential into tangible therapeutic benefits for patients worldwide.